Cas no 102561-41-1 (Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-)

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- is a specialized aromatic isocyanate compound featuring both ethyl and isopropyl substituents on the benzene ring, along with a reactive isocyanate (-NCO) group. This structure imparts versatility in polymer and adhesive applications, particularly in polyurethane synthesis, where it contributes to crosslinking and enhanced material properties. The isocyanate group enables covalent bonding with hydroxyl-containing compounds, forming durable urethane linkages. The ethyl and isopropyl groups influence reactivity and solubility, allowing tailored performance in coatings, elastomers, or sealants. Proper handling is essential due to the compound's potential sensitivity to moisture and reactivity. Its structural design offers a balance between steric effects and reactivity for controlled polymerization processes.
Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- structure
102561-41-1 structure
Product Name:Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-
CAS No:102561-41-1
MF:C12H15NO
MW:189.253603219986
CID:125115
PubChem ID:4414673
Update Time:2025-10-07

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-
    • 1-ethyl-2-isocyanato-3-propan-2-ylbenzene
    • 1-ethyl-2-isocyanato-3-isopropylbenzene
    • 2-Ethyl-6-isopropyl-phenylisocyanate
    • Benzene, 1-ethyl-2-isocyanato-3-(1-methylethyl)- (9CI)
    • 2-ETHYL-6-ISOPROPYLPHENYL ISOCYANATE, 95 %
    • 102561-41-1
    • 2-Ethyl-6-isopropylphenyl isocyanate,95 %
    • J-000718
    • MFCD00037034
    • SCHEMBL1456958
    • Benzene, 1-ethyl-2-isocyanato-3-(1-methylethyl)-
    • TVTUCESWFCLZQK-UHFFFAOYSA-N
    • 2-ETHYL-6-ISOPROPYLPHENYL ISOCYANATE, 95 per cent
    • 2-Ethyl-6-isopropylphenyl isocyanate
    • DTXSID90403021
    • 2-Ethyl-6-isopropylphenyl isocyanate, 95%
    • Inchi： 1S/C12H15NO/c1-4-10-6-5-7-11(9(2)3)12(10)13-8-14/h5-7,9H,4H2,1-3H3
    • InChI Key： TVTUCESWFCLZQK-UHFFFAOYSA-N
    • SMILES： O=C=NC1C(=CC=CC=1C(C)C)CC

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Density: 1.011 g/mL at 25 °C(lit.)
  • Melting Point: 36°C (estimate)
  • Boiling Point: 241 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.523(lit.)
  • PSA: 29.43000
  • LogP: 3.33970

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Security Information

  • Hazardous Material transportation number：UN 2206 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22; R36/37/38
  • Safety Term：Hazard Codes XnRisk Statements 20/21/22-36/37/38Safety Statements 26-36/37RIDADR UN 2206 6.1/PG 3WGK Germany 3

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB576530-1g
2-Ethyl-6-isopropylphenyl isocyanate, 95%; .
 102561-41-1 95%
1g
 €736.90 2025-04-22

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